Cas no 1159982-64-5 (tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate
• CAS No: 1159982-64-5
• MF: C₁₂H₂₁F₃N₂O₂
• MW: 282.302553892136
• MDL: MFCD12026401
• CID: 1073092
• PubChem ID: 49759504
• Update Time: 2025-05-26

tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2,2,2-trifluoro-1-aminoethyl)-piperidine-1-carboxylate
• tert-butyl 4-(2,2,2-trifluoro-1-aminoethyl)piperidine-1-carboxylate
• Y7140
• tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate
• 4-(1-Amino-2,2,2-trifluoro-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
• SY031644
• SCHEMBL22463010
• SB43335
• W-204880
• tert-butyl 4-[(1R)-1-amino-2,2,2-trifluoro-ethyl]piperidine-1-carboxylate
• USFSKVYSEAUBSL-UHFFFAOYSA-N
• 1-Boc-4-(1-amino-2,2,2-trifluoroethyl)piperidine
• DB-352967
• t-Butyl 4-(2,2,2-trifluoro-1-aminoethyl)piperidine-1-carboxylate
• AS-74212
• A893686
• DTXSID50678071
• s11784
• EN300-1877561
• tert-butyl 4-[(1S)-1-amino-2,2,2-trifluoro-ethyl]piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(1-amino-2,2,2-trifluoroethyl)-, 1,1-dimethylethyl ester
• CS-0186209
• J-524582
• 1-(1-Boc-4-piperidyl)-2,2,2-trifluoroethylamine
• TERT-BUTYL 4-(1-AMINO-2,2,2-TRIFLUOROETHYL)PIPERIDINE-1-CARBOXYLATE
• MFCD12026401
• 1159982-64-5
• AKOS015949392

• MDL： MFCD12026401
• Inchi： 1S/C12H21F3N2O2/c1-11(2,3)19-10(18)17-6-4-8(5-7-17)9(16)12(13,14)15/h8-9H,4-7,16H2,1-3H3
• InChI Key： USFSKVYSEAUBSL-UHFFFAOYSA-N
• SMILES： FC(C(C1CCN(C(=O)OC(C)(C)C)CC1)N)(F)F

Computed Properties

• Exact Mass: 282.15600
• Monoisotopic Mass: 282.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.56000
• LogP: 3.16130

Additional information on tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate

tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate (CAS No. 1159982-64-5): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate (CAS No. 1159982-64-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as TBPAFEP, is a derivative of piperidine and incorporates a trifluoromethyl group, which imparts distinct chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, pharmacological activities, and recent research advancements associated with tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate.

The chemical structure of tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate is characterized by a piperidine ring attached to a tert-butyl group via a carbamate linkage. The presence of the trifluoromethyl group on the ethyl chain introduces significant steric and electronic effects, which can influence the compound's reactivity and biological activity. The amino group on the ethyl chain further adds to the compound's versatility by providing a site for potential functionalization and conjugation with other molecules.

Synthesis of tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate has been extensively studied in recent years. One common approach involves the reaction of tert-butyl piperidine-1-carboxylate with 2,2,2-trifluoroacetyl chloride followed by reduction to introduce the amino group. This multi-step synthesis process allows for precise control over the formation of the desired product and can be optimized for large-scale production. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic routes for TBPAFEP.

In terms of pharmacological activities, tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate has shown promising results in various biological assays. Studies have demonstrated its potential as a modulator of ion channels and receptors, particularly those involved in neurological disorders. For instance, TBPAFEP has been found to exhibit selective binding to specific subtypes of GABA receptors, which are implicated in conditions such as epilepsy and anxiety disorders. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

Recent research has also explored the use of tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate in combination therapies. For example, studies have shown that TBPAFEP can enhance the efficacy of existing anticonvulsant drugs by modulating their pharmacokinetic properties and reducing side effects. This synergistic effect has significant implications for improving treatment outcomes in patients with refractory epilepsy.

Beyond its applications in neurology, tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate has also been investigated for its potential in other therapeutic areas. Preliminary studies suggest that it may have anti-inflammatory properties and could be useful in treating conditions such as chronic pain and inflammatory diseases. The multifaceted nature of TBPAFEP highlights its broad spectrum of biological activities and underscores its value as a lead compound for further drug discovery efforts.

In conclusion, tert-butyl 4-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate (CAS No. 1159982-64-5) is a promising compound with a rich array of chemical and biological properties. Its unique structure and diverse pharmacological activities make it an important focus of ongoing research in medicinal chemistry. As new synthetic methods and biological insights continue to emerge, TBPAFEP is poised to play a significant role in the development of novel therapeutic agents for a variety of medical conditions.